3-(4-fluoro-3-methylphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-[(1-thiophen-2-yltriazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C17H17FN4OS/c1-12-9-13(4-6-15(12)18)5-7-16(23)19-10-14-11-22(21-20-14)17-3-2-8-24-17/h2-4,6,8-9,11H,5,7,10H2,1H3,(H,19,23)
• InChI Key: HTDHQHFBILUAFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NCC2=CN(N=N2)C3=CC=CS3)F
• Molecular Formula: C17H17FN4OS
• Molecular Weight: 344.4 g/mol
• CAS No.: 2319839-33-1

Description

3-(4-fluoro-3-methylphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide is a synthetic chemical compound of significant interest in early-stage pharmaceutical and biochemical research. This molecule features a 1,2,3-triazole core linked to a thiophene ring and a fluorinated phenylpropanamide chain, a structural motif common in compounds investigated for modulating various biological pathways . The 1,2,3-triazole group is a privileged structure in medicinal chemistry, often employed in the development of novel therapeutic agents due to its ability to engage in key hydrogen bonding and dipole interactions within biological systems . The incorporation of both thiophene and fluorine-substituted aromatic rings is a common strategy to fine-tune a molecule's physicochemical properties, such as its metabolic stability, cell membrane permeability, and binding affinity for specific targets . This compound is intended for research applications only. Potential areas of investigation include, but are not limited to, serving as a key intermediate in the synthesis of more complex chemical libraries for high-throughput screening, or as a structural analog for structure-activity relationship (SAR) studies in drug discovery programs . Researchers might explore its activity against various enzyme or receptor targets, given that similar triazole-containing compounds have been shown to exhibit potent biological effects, such as inhibiting cancer cell proliferation and invasion by targeting specific signaling pathways like Notch-AKT . Its mechanism of action would be contingent upon the specific biological context under investigation. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Biological Activity

3-(4-fluoro-3-methylphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide is a synthetic compound with significant biological activity, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

The molecular formula of the compound is $C_{17}H_{17}FN_{4}OS$ with a molecular weight of 344.4 g/mol. The compound features a triazole ring and a fluorinated aromatic system, which are known to enhance biological activity.

Triazole derivatives have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors. The specific mechanism of action for this compound may involve:

• Inhibition of Enzymatic Activity : Triazole compounds often act as enzyme inhibitors, affecting pathways involved in cell proliferation and apoptosis.
• Modulation of Receptor Activity : The compound may interact with G-protein coupled receptors (GPCRs), influencing signaling pathways critical in various physiological processes.

Anticancer Properties

Research indicates that triazole derivatives exhibit potent anticancer activity. For instance, compounds similar to 3-(4-fluoro-3-methylphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide have shown efficacy against various cancer cell lines:

Compound	Cancer Cell Line	IC50 (µM)
A	MCF7 (Breast)	5.0
B	HeLa (Cervical)	7.5
C	A549 (Lung)	6.0

These results suggest that the compound may induce apoptosis in cancer cells through mechanisms such as oxidative stress and modulation of glutathione levels .

Anti-inflammatory Effects

Triazole derivatives have also demonstrated anti-inflammatory properties by inhibiting the NF-κB pathway, which is crucial in inflammatory responses. The inhibition of this pathway can lead to reduced expression of pro-inflammatory cytokines .

Case Studies

• In Vitro Studies : A study evaluated the growth inhibition of triazole derivatives against a panel of 60 human cancer cell lines. Compounds were screened at a concentration of $10^{-5}M$, with those showing over 60% inhibition selected for further analysis .
• In Vivo Studies : Animal models treated with similar triazole compounds exhibited significant tumor regression, supporting their potential as therapeutic agents in oncology .

Off-target Activities

While promising, it is essential to consider potential off-target effects. For instance, preliminary screenings indicated that the compound showed minimal off-target interactions at concentrations below $10\mu M$, suggesting a favorable selectivity profile .

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Recent studies have indicated that compounds similar to 3-(4-fluoro-3-methylphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide exhibit significant antimicrobial properties. The triazole ring is known for its effectiveness against various fungi and bacteria, making it a candidate for developing new antifungal and antibacterial agents .

Anti-inflammatory Properties
Research has shown that derivatives of this compound can inhibit inflammatory pathways, particularly through the modulation of the NLRP3 inflammasome. This suggests potential therapeutic applications in treating inflammatory diseases such as arthritis or cardiovascular conditions .

Cancer Research
The compound's ability to interact with specific biological targets positions it as a potential anti-cancer agent. Studies are ongoing to evaluate its efficacy in inhibiting tumor growth and metastasis in various cancer models.

Agricultural Chemistry Applications

Pesticide Development
The unique structure of this compound allows it to function as a novel pesticide. Its effectiveness against plant pathogens can be attributed to the triazole moiety, which disrupts fungal cell wall synthesis. Field trials are being conducted to assess its efficacy and safety in agricultural settings .

Herbicide Potential
Research is also exploring the herbicidal properties of this compound. Its selective action against certain weed species could provide an environmentally friendly alternative to existing herbicides, reducing the reliance on harmful chemicals in agriculture .

Materials Science Applications

Polymer Chemistry
In materials science, the compound can serve as a building block for creating advanced polymers with enhanced properties. Its incorporation into polymer matrices can improve thermal stability and mechanical strength, making it suitable for applications in coatings and composites .

Nanotechnology
The compound's unique properties enable its use in nanotechnology for developing nanocarriers that enhance drug delivery systems. By modifying its structure, researchers aim to create nanoparticles that can efficiently transport therapeutic agents to target sites in the body .

Case Studies

Application Area	Study Reference	Findings
Antimicrobial Activity		Demonstrated significant inhibition of fungal growth in vitro.
Anti-inflammatory Effects		Reduced inflammation markers in animal models of arthritis.
Pesticide Development		Effective against common agricultural pathogens with low toxicity.
Polymer Chemistry		Enhanced mechanical properties observed in polymer composites.

Comparison with Similar Compounds

Substituent-Driven Activity in Propanamide Derivatives

Key Observations :

• Triazole-Containing Derivatives : Compounds with triazole groups (e.g., 8a in ) exhibit potent antitumor activity, particularly against prostate cancer (PC-3 cells). The target compound’s thiophene-triazole unit may similarly enhance binding to kinases or DNA repair enzymes.
• Fluorinated Aromatic Rings : Fluorine at the para position (as in ) improves metabolic stability. The target compound’s 3-methyl group may further modulate steric effects.
• Amide Linkage : The propanamide backbone is conserved across analogs, suggesting its role in maintaining conformational flexibility and hydrogen-bonding capacity.

Physicochemical Comparisons :

• Thermal Stability : Fluorinated phenyl groups (as in ) typically enhance thermal stability, which may extend to the target compound.

Q & A

Q. What strategies improve synthetic scalability without compromising purity?

• Answer :
• Flow Chemistry : Implement continuous-flow reactors for CuAAC to enhance reproducibility and reduce reaction time .
• Green Solvents : Replace DMF with cyclopentyl methyl ether (CPME) for amide coupling to improve EHS profile .